Cas no 1354952-90-1 (2-[(3,5-dimethyl-1H-1,2,4-triazol-1-yl)methyl]morpholine hydrochloride)

• Product Name: 2-[(3,5-dimethyl-1H-1,2,4-triazol-1-yl)methyl]morpholine hydrochloride
• CAS No: 1354952-90-1
• MF: C₉H₁₇ClN₄O
• MW: 232.710480451584
• MDL: MFCD20731106
• CID: 4592537
• PubChem ID: 56828025
• Update Time: 2025-05-20

2-[(3,5-dimethyl-1H-1,2,4-triazol-1-yl)methyl]morpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(dimethyl-1H-1,2,4-triazol-1-yl)methyl]morpholine hydrochloride
• 2-[(3,5-dimethyl-1H-1,2,4-triazol-1-yl)methyl]morpholine hydrochloride

• MDL： MFCD20731106
• Inchi： 1S/C9H16N4O.ClH/c1-7-11-8(2)13(12-7)6-9-5-10-3-4-14-9;/h9-10H,3-6H2,1-2H3;1H
• InChI Key： KCOCXYILENNONU-UHFFFAOYSA-N
• SMILES： C(C1OCCNC1)N1N=C(C)N=C1C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 2-[(3,5-dimethyl-1H-1,2,4-triazol-1-yl)methyl]morpholine hydrochloride

Research Brief on 2-[(3,5-dimethyl-1H-1,2,4-triazol-1-yl)methyl]morpholine hydrochloride (CAS: 1354952-90-1)

2-[(3,5-dimethyl-1H-1,2,4-triazol-1-yl)methyl]morpholine hydrochloride (CAS: 1354952-90-1) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique triazole and morpholine structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor interactions. The following research brief synthesizes the latest findings on this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 2-[(3,5-dimethyl-1H-1,2,4-triazol-1-yl)methyl]morpholine hydrochloride. A 2023 publication in the Journal of Medicinal Chemistry detailed a scalable and efficient synthetic route for this compound, achieving high yields and purity. The synthesis involves the reaction of 3,5-dimethyl-1H-1,2,4-triazole with morpholine derivatives under controlled conditions, followed by hydrochloride salt formation. The study emphasized the importance of optimizing reaction parameters to minimize byproducts and enhance reproducibility, which is critical for industrial-scale production.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-[(3,5-dimethyl-1H-1,2,4-triazol-1-yl)methyl]morpholine hydrochloride exhibits potent inhibitory effects on specific kinases and proteases. For instance, a 2022 study published in Bioorganic & Medicinal Chemistry Letters reported that this compound effectively inhibits the activity of protein kinase C (PKC) isoforms, which are implicated in various pathological conditions, including cancer and inflammatory diseases. The compound's unique structural features allow it to bind selectively to the ATP-binding site of PKC, thereby disrupting downstream signaling pathways.

Further investigations into the compound's pharmacokinetic properties have revealed favorable absorption and distribution profiles. A recent preclinical study conducted in rodent models indicated that 2-[(3,5-dimethyl-1H-1,2,4-triazol-1-yl)methyl]morpholine hydrochloride has good oral bioavailability and a half-life suitable for once-daily dosing. These findings, published in the European Journal of Pharmaceutical Sciences in 2023, suggest that the compound could be a viable candidate for further development as an oral therapeutic agent.

Despite these promising results, challenges remain in the clinical translation of 2-[(3,5-dimethyl-1H-1,2,4-triazol-1-yl)methyl]morpholine hydrochloride. Current research is focused on addressing potential toxicity concerns and optimizing the compound's selectivity to minimize off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical and clinical trials, with the aim of developing a new class of kinase inhibitors for therapeutic use.

In conclusion, 2-[(3,5-dimethyl-1H-1,2,4-triazol-1-yl)methyl]morpholine hydrochloride represents a promising avenue for drug discovery, with its unique chemical structure and potent biological activity. Ongoing research efforts are expected to further elucidate its therapeutic potential and pave the way for its application in treating various diseases. The compound's progress will be closely monitored by the scientific community, as it may offer new insights into the design of next-generation kinase inhibitors.